Cas no 1803749-40-7 (Ethyl 3-cyano-6-ethyl-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-6-ethyl-2-(trifluoromethoxy)benzoate
• CAS No: 1803749-40-7
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5009800
• Update Time: 2025-06-11

Ethyl 3-cyano-6-ethyl-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-ethyl-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H12F3NO3/c1-3-8-5-6-9(7-17)11(20-13(14,15)16)10(8)12(18)19-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： QVHUKAKHSDPYOL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(CC)=C1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 3.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-6-ethyl-2-(trifluoromethoxy)benzoate

Research Brief on Ethyl 3-cyano-6-ethyl-2-(trifluoromethoxy)benzoate (CAS: 1803749-40-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-cyano-6-ethyl-2-(trifluoromethoxy)benzoate (CAS: 1803749-40-7) is a fluorinated benzoate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound combines a trifluoromethoxy group, known for its electron-withdrawing properties and metabolic stability, with a cyano and ethyl substituent, making it a promising scaffold for drug discovery. Recent studies have explored its utility as an intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 3-cyano-6-ethyl-2-(trifluoromethoxy)benzoate as a key intermediate in the development of novel kinase inhibitors. The researchers utilized this compound to synthesize a series of pyridine-based derivatives, which demonstrated potent inhibitory activity against cyclin-dependent kinases (CDKs). The trifluoromethoxy group was found to enhance binding affinity to the ATP-binding pocket of CDK2, as confirmed by X-ray crystallography. This highlights the compound's significance in targeting cancer-related pathways.

In addition to its role in kinase inhibition, recent preclinical studies have examined the compound's potential as an anti-inflammatory agent. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl 3-cyano-6-ethyl-2-(trifluoromethoxy)benzoate exhibited significant suppression of NF-κB signaling in macrophages, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. The presence of the cyano group was critical for this activity, suggesting its importance in modulating immune responses.

From a synthetic chemistry perspective, advances in the scalable production of Ethyl 3-cyano-6-ethyl-2-(trifluoromethoxy)benzoate have been achieved through palladium-catalyzed cross-coupling reactions, as detailed in a 2023 Organic Process Research & Development article. The optimized protocol achieved an 85% yield with high purity (>99%), addressing previous challenges in large-scale synthesis. This progress is expected to facilitate further pharmacological studies and industrial applications.

Ongoing research is exploring the compound's utility in central nervous system (CNS) drug development, particularly due to the trifluoromethoxy group's ability to enhance blood-brain barrier penetration. Early-stage investigations suggest its derivatives may modulate GABA_A receptors, though detailed mechanistic studies are still underway. Future directions include structure-activity relationship (SAR) analyses to refine its therapeutic potential across multiple disease areas.